Cas no 1553868-31-7 (2-(thian-3-yl)acetaldehyde)

• Product Name: 2-(thian-3-yl)acetaldehyde
• CAS No: 1553868-31-7
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 6204881
• PubChem ID: 83815217
• Update Time: 2025-07-01

2-(thian-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(thian-3-yl)acetaldehyde
• 2-(Tetrahydro-2H-thiopyran-3-yl)acetaldehyde
• EN300-1839867
• 1553868-31-7

• Inchi： 1S/C7H12OS/c8-4-3-7-2-1-5-9-6-7/h4,7H,1-3,5-6H2
• InChI Key： LWULEEBTPZLHLI-UHFFFAOYSA-N
• SMILES： S1CCCC(CC=O)C1

Computed Properties

• Exact Mass: 144.06088618g/mol
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 2-(thian-3-yl)acetaldehyde

Introduction to 2-(Thian-3-yl)acetaldehyde (CAS No. 1553868-31-7)

2-(Thian-3-yl)acetaldehyde, with the CAS number 1553868-31-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its thianyl (thiophene) moiety and an aldehyde functional group, which endow it with a range of interesting properties and reactivity profiles.

The chemical structure of 2-(Thian-3-yl)acetaldehyde consists of a thiophene ring attached to an aldehyde group. The thiophene ring, a five-membered heterocyclic compound containing one sulfur atom, is known for its aromaticity and stability. The aldehyde group, on the other hand, is highly reactive and can participate in a variety of chemical reactions, making 2-(Thian-3-yl)acetaldehyde a valuable intermediate in synthetic pathways.

In the realm of pharmaceutical research, 2-(Thian-3-yl)acetaldehyde has shown promise as a building block for the synthesis of bioactive molecules. Its unique combination of aromaticity and reactivity allows for the creation of complex structures with potential therapeutic applications. Recent studies have explored the use of thiophene derivatives in the development of new drugs for various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One notable application of 2-(Thian-3-yl)acetaldehyde is in the synthesis of thieno[3,2-b]thiophenes, which are important scaffolds in medicinal chemistry. These compounds have been shown to exhibit potent biological activities, such as antitumor and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of thieno[3,2-b]thiophene derivatives using 2-(Thian-3-yl)acetaldehyde as a key intermediate. The resulting compounds demonstrated significant cytotoxic activity against various cancer cell lines.

Beyond its pharmaceutical applications, 2-(Thian-3-yl)acetaldehyde has also found use in materials science. The thiophene moiety is known for its ability to form conjugated systems, which are essential for the development of organic semiconductors and conductive polymers. Researchers have utilized 2-(Thian-3-yl)acetaldehyde to synthesize novel conjugated polymers with improved electrical conductivity and stability. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

In synthetic chemistry, the reactivity of the aldehyde group in 2-(Thian-3-yl)acetaldehyde makes it an attractive starting material for a wide range of transformations. For example, it can undergo condensation reactions with various nucleophiles to form imines or hydrazones. Additionally, it can participate in aldol condensations and Mannich reactions to generate more complex molecular architectures. These synthetic pathways are crucial for the development of new materials and pharmaceuticals.

The synthesis of 2-(Thian-3-yl)acetaldehyde typically involves several steps. One common approach is to start with 3-bromothiophene and undergo a series of transformations, including Grignard reactions and oxidation steps. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes. For instance, palladium-catalyzed cross-coupling reactions have been employed to synthesize this compound with high yields and selectivity.

The physical properties of 2-(Thian-3-yl)acetaldehyde, such as its boiling point and solubility, are important considerations for its handling and storage. It is generally stored under inert conditions to prevent oxidation and degradation. In laboratory settings, it is often used as a liquid at room temperature but should be handled with care due to its reactivity.

In conclusion, 2-(Thian-3-yl)acetaldehyde (CAS No. 1553868-31-7) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure combines aromatic stability with high reactivity, making it an invaluable building block for the synthesis of complex molecules with diverse biological activities and material properties. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.